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Compound of Interest

Compound Name: Gyromitrin

Cat. No.: B10753394 Get Quote

Metabolic Pathway of Gyromitrin
Gyromitrin undergoes a two-step conversion in the body to its active toxic form, MMH. The

initial hydrolysis occurs under acidic conditions, such as in the stomach, followed by enzymatic

conversion primarily in the liver.[1][2][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10753394?utm_src=pdf-interest
https://www.benchchem.com/product/b10753394?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK470580/
https://en.wikipedia.org/wiki/Gyromitrin
https://pubchem.ncbi.nlm.nih.gov/compound/Gyromitrin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gyromitrin
N-methyl-N-formylhydrazine

(MFH)

  Acid Hydrolysis
  (Stomach)

Monomethylhydrazine
(MMH)

(Toxic Metabolite)

  Cytochrome P450
  (Liver)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analysis

Sample Collection
(e.g., Mushroom)

Homogenization

Acetonitrile Extraction

Salting-Out & Cleanup

Collect Supernatant

LC-MS/MS Analysis

Data Processing &
Quantification

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b10753394?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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